Cas no 1904376-87-9 (2-(3-methyloxetan-3-yl)methylpyrrolidine)
2-(3-methyloxetan-3-yl)methylpyrrolidine Chemical and Physical Properties
Names and Identifiers
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- 2-(3-methyloxetan-3-yl)methylpyrrolidine
- 1904376-87-9
- 2-[(3-methyloxetan-3-yl)methyl]pyrrolidine
- EN300-1814421
-
- Inchi: 1S/C9H17NO/c1-9(6-11-7-9)5-8-3-2-4-10-8/h8,10H,2-7H2,1H3
- InChI Key: HDZNAXRZGJUGIL-UHFFFAOYSA-N
- SMILES: O1CC(C)(C1)CC1CCCN1
Computed Properties
- Exact Mass: 155.131014166g/mol
- Monoisotopic Mass: 155.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 21.3Ų
2-(3-methyloxetan-3-yl)methylpyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1814421-0.05g |
2-[(3-methyloxetan-3-yl)methyl]pyrrolidine |
1904376-87-9 | 0.05g |
$1247.0 | 2023-09-19 | ||
| Enamine | EN300-1814421-0.1g |
2-[(3-methyloxetan-3-yl)methyl]pyrrolidine |
1904376-87-9 | 0.1g |
$1307.0 | 2023-09-19 | ||
| Enamine | EN300-1814421-0.25g |
2-[(3-methyloxetan-3-yl)methyl]pyrrolidine |
1904376-87-9 | 0.25g |
$1366.0 | 2023-09-19 | ||
| Enamine | EN300-1814421-0.5g |
2-[(3-methyloxetan-3-yl)methyl]pyrrolidine |
1904376-87-9 | 0.5g |
$1426.0 | 2023-09-19 | ||
| Enamine | EN300-1814421-1.0g |
2-[(3-methyloxetan-3-yl)methyl]pyrrolidine |
1904376-87-9 | 1g |
$1272.0 | 2023-06-03 | ||
| Enamine | EN300-1814421-2.5g |
2-[(3-methyloxetan-3-yl)methyl]pyrrolidine |
1904376-87-9 | 2.5g |
$2912.0 | 2023-09-19 | ||
| Enamine | EN300-1814421-5.0g |
2-[(3-methyloxetan-3-yl)methyl]pyrrolidine |
1904376-87-9 | 5g |
$3687.0 | 2023-06-03 | ||
| Enamine | EN300-1814421-10.0g |
2-[(3-methyloxetan-3-yl)methyl]pyrrolidine |
1904376-87-9 | 10g |
$5467.0 | 2023-06-03 | ||
| Enamine | EN300-1814421-1g |
2-[(3-methyloxetan-3-yl)methyl]pyrrolidine |
1904376-87-9 | 1g |
$1485.0 | 2023-09-19 | ||
| Enamine | EN300-1814421-5g |
2-[(3-methyloxetan-3-yl)methyl]pyrrolidine |
1904376-87-9 | 5g |
$4309.0 | 2023-09-19 |
2-(3-methyloxetan-3-yl)methylpyrrolidine Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 2-(3-methyloxetan-3-yl)methylpyrrolidine
Recent Advances in the Study of 2-(3-methyloxetan-3-yl)methylpyrrolidine (CAS: 1904376-87-9)
The compound 2-(3-methyloxetan-3-yl)methylpyrrolidine (CAS: 1904376-87-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.
Recent studies have highlighted the role of 2-(3-methyloxetan-3-yl)methylpyrrolidine as a versatile intermediate in the synthesis of complex molecules. Its oxetane ring and pyrrolidine moiety provide a rigid yet flexible scaffold that can be modified to enhance binding affinity and selectivity towards biological targets. Researchers have successfully employed this compound in the development of novel inhibitors for enzymes involved in inflammatory pathways, showcasing its potential in treating chronic inflammatory diseases.
In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives of 2-(3-methyloxetan-3-yl)methylpyrrolidine in targeting the NLRP3 inflammasome, a key player in the pathogenesis of several autoimmune disorders. The study utilized a combination of molecular docking simulations and in vitro assays to identify the optimal structural modifications for maximizing inhibitory activity while minimizing off-target effects. The results indicated a promising therapeutic window, with IC50 values in the nanomolar range.
Another area of interest is the application of this compound in central nervous system (CNS) drug development. Due to its ability to cross the blood-brain barrier, 2-(3-methyloxetan-3-yl)methylpyrrolidine has been explored as a potential scaffold for designing neuroprotective agents. Preliminary in vivo studies in rodent models of neurodegenerative diseases have shown that derivatives of this compound can reduce oxidative stress and improve cognitive function, suggesting a potential avenue for treating conditions such as Alzheimer's and Parkinson's diseases.
Despite these promising findings, challenges remain in the optimization of pharmacokinetic properties and the scalability of synthesis. Current research efforts are focused on improving the metabolic stability and bioavailability of 2-(3-methyloxetan-3-yl)methylpyrrolidine derivatives through structural modifications and formulation strategies. Collaborative initiatives between academia and industry are expected to accelerate the translation of these discoveries into clinical applications.
In conclusion, 2-(3-methyloxetan-3-yl)methylpyrrolidine represents a promising scaffold in drug discovery, with demonstrated potential in targeting inflammatory and neurodegenerative pathways. Continued research into its mechanism of action and therapeutic applications will be crucial for unlocking its full potential in the pharmaceutical industry.
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